molecular formula C14H13N3O B8337587 2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine

2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine

Cat. No.: B8337587
M. Wt: 239.27 g/mol
InChI Key: USESKFDRCGECFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13N3O

Molecular Weight

239.27 g/mol

IUPAC Name

5-methoxy-2-methyl-3-phenylimidazo[4,5-b]pyridine

InChI

InChI=1S/C14H13N3O/c1-10-15-12-8-9-13(18-2)16-14(12)17(10)11-6-4-3-5-7-11/h3-9H,1-2H3

InChI Key

USESKFDRCGECFR-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(N1C3=CC=CC=C3)N=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared with the analogous procedure described in example 3 using 2-Bromo-6-methoxy-3-nitropyridine (116 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) as starting materials to yield the title compound as pale yellow solid (112 mg, 94%). mp 114-116° C. 1H NMR (DMSO) δ 2.56 (s, 3 H), 3.76 (s, 3 H), 6.85 (d, J=8.6 Hz, 1 H), 7.53-7.68 (m, 5 H), 8.12 (d, J=8.6 Hz, 1 H). 13C NMR δ 13.8, 53.4, 107.7, 122.9, 127.0, 128.0, 128.4, 129.2, 132.6, 144.1, 150.3, 161.1. HRMS (FAB): cal. for C14H14N3O [M-FH+]: 240.1237; found: 240.1234.
Quantity
116 mg
Type
reactant
Reaction Step One
Quantity
81 mg
Type
reactant
Reaction Step Two
Yield
94%

Synthesis routes and methods II

Procedure details

Method A applied to 2-chloro-6-methoxy-3-nitropyridine (94 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) afforded the title compound as pale yellow solid (112 mg, 94%). mp 114-116° C. 1H NMR (DMSO) δ 2.56 (s, 3H), 3.76 (s, 3H), 6.85 (d, J=8.6Hz, 1H), 7.53-7.68 (m, 5H), 8.12 (d, J=8.6Hz, 1H). 13C NMR δ 13.8, 53.4, 107.7, 122.9, 127.0, 128.0, 128.4, 129.2, 132.6, 144.1, 150.3, 161.1. HRMS (FAB): cal. for C14H14N3O [M+H+]: 240.1237; found: 240.1234.
Quantity
94 mg
Type
reactant
Reaction Step One
Quantity
81 mg
Type
reactant
Reaction Step Two
Yield
94%

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